Cas no 1249692-36-1 (3-(2,4-Difluorophenyl)-2-methylpropan-1-amine)

• Product Name: 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine
• CAS No: 1249692-36-1
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 5882803
• PubChem ID: 62505343
• Update Time: 2025-06-07

3-(2,4-Difluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluorophenyl)-2-methylpropan-1-amine
• AKOS011795212
• 1249692-36-1
• EN300-5008241
• 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine

• Inchi： 1S/C10H13F2N/c1-7(6-13)4-8-2-3-9(11)5-10(8)12/h2-3,5,7H,4,6,13H2,1H3
• InChI Key： GDIGYIGSJCINMC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C)CN)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine

Introduction to 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine (CAS No: 1249692-36-1)

3-(2,4-Difluorophenyl)-2-methylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1249692-36-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a 2,4-difluorophenyl moiety and an amine functional group, exhibits unique structural and chemical properties that make it a promising candidate for various biochemical applications.

The molecular structure of 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, attached to an isobutyl chain ending in an amine group. This configuration imparts distinct electronic and steric characteristics, which are critical for its potential role in drug design and development. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemists.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated aromatic compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. The 2,4-difluorophenyl group in 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine is particularly noteworthy, as it has been shown to enhance binding affinity to biological targets. This property is leveraged in the design of small-molecule inhibitors and activators targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have explored its utility in creating inhibitors for enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The fluorine atoms contribute to the compound's ability to interact with these enzymes in a manner that reduces inflammation while minimizing side effects.

Moreover, the amine functional group provides a versatile handle for further chemical modifications. This allows medicinal chemists to derivatize the compound into more complex molecules with enhanced biological activity. For instance, introducing additional substituents at the amine or isobutyl positions can fine-tune the pharmacological properties of the molecule, leading to improved efficacy and selectivity.

The synthesis of 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

In academic research, this compound has been investigated for its potential role in addressing neurological disorders. Studies suggest that derivatives of 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine may interact with neurotransmitter receptors, offering a new avenue for treating conditions like Alzheimer's disease and Parkinson's disease. The ability of fluorinated aromatic compounds to cross the blood-brain barrier efficiently makes them particularly promising candidates for central nervous system (CNS) drug development.

Additionally, the compound has shown promise in anticancer research. Preclinical studies indicate that certain analogs of 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine can inhibit growth factor receptors and downstream signaling pathways involved in tumor progression. By targeting key molecular mechanisms in cancer cells, these derivatives hold potential as chemotherapeutic agents or adjuvants to existing treatments.

The impact of fluorine atoms on the pharmacokinetic properties of 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine cannot be overstated. Fluorination often enhances metabolic stability by preventing rapid degradation by enzymatic processes. This leads to longer half-lives for the drug molecule, allowing for less frequent dosing and improved patient compliance. Furthermore, fluorine substitution can improve oral bioavailability by increasing lipophilicity while maintaining water solubility.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before synthesizing new analogs. This approach not only saves time but also reduces costs associated with experimental trials.

The industrial production of 3-(2,4-Difluorophenyl)-2-methylpropan-1-amine adheres to stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the compound's identity and assess its quality.

In conclusion,3-(2,4-Difluorophenyl)-2-methylpropan-1-amine (CAS No: 1249692-36-1) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a valuable building block for drug discovery efforts aimed at developing safer and more effective treatments for various diseases.